molecular formula ClFO3<br>ClO3F B1593512 Perchloryl fluoride CAS No. 7616-94-6

Perchloryl fluoride

Cat. No.: B1593512
CAS No.: 7616-94-6
M. Wt: 102.45 g/mol
InChI Key: XHFXMNZYIKFCPN-UHFFFAOYSA-N
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Description

Perchloryl fluoride is a reactive gas with the chemical formula ClO₃F. It is known for its characteristic sweet odor, which resembles gasoline and kerosene. This compound is toxic and serves as a powerful oxidizing and fluorinating agent. It is the acid fluoride of perchloric acid and is kinetically stable, decomposing only at temperatures around 400°C .

Scientific Research Applications

Perchloryl fluoride is used in organic chemistry as a mild fluorinating agent. It was the first industrially relevant electrophilic fluorinating agent, used since the 1960s for producing fluorinated steroids. Its applications extend to various fields, including:

Mechanism of Action

No studies were identified describing the mechanism of toxicity for perchloryl fluoride . Two mechanisms of action might be present. The oxidative properties of this compound might lead to direct-contact lung damage. Formation of methemoglobin in all species studied indicates that this compound .

Safety and Hazards

Perchloryl fluoride is toxic, with a TLV of 3 ppm . It is a strong lung- and eye-irritant capable of producing burns on exposed skin . Its IDLH level is 100 ppm . Symptoms of exposure include dizziness, headaches, syncope, and cyanosis . Exposure to toxic levels causes severe respiratory tract inflammation and pulmonary edema .

Future Directions

Increasing demand for fluorine-containing compounds has led to a surge in the development of processes targeting the synthesis of alkyl fluorides . Catalytic methods of fluorination represent an efficient strategy to synthesise high value fluorinated compounds in a selective and efficient manner . Yet, catalytic methods of fluorination have received scant attention compared to those that do not utilise catalysis, despite the significant potential they offer in terms of improved process sustainability .

Preparation Methods

Perchloryl fluoride is primarily produced by the fluorination of perchlorates. The initial syntheses in the early 1950s used fluorine gas or fluorides and anodic oxidation as the fluorinating agents, but these methods resulted in explosive gaseous mixtures. Modern syntheses commonly use antimony pentafluoride as a fluorinator. The reaction involves potassium perchlorate reacting with excess fluorosulfuric acid to yield potassium bisulfate and this compound .

Chemical Reactions Analysis

Perchloryl fluoride undergoes various types of chemical reactions, including:

Common reagents and conditions used in these reactions include antimony pentafluoride and fluorosulfuric acid. Major products formed from these reactions include potassium bisulfate and this compound itself .

Comparison with Similar Compounds

Perchloryl fluoride can be compared with other similar compounds such as chlorine pentafluoride and bromine pentafluoride. While this compound has significantly lower specific impulse compared to these compounds, it does not tend to corrode tanks and does not require cryogenic storage. This makes it a more stable and practical option for certain applications .

Similar compounds include:

  • Chlorine pentafluoride
  • Bromine pentafluoride
  • Chloryl fluoride

This compound’s unique combination of stability and reactivity makes it a valuable compound in various scientific and industrial applications.

Properties

IUPAC Name

perchloryl fluoride
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InChI

InChI=1S/ClFO3/c2-1(3,4)5
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InChI Key

XHFXMNZYIKFCPN-UHFFFAOYSA-N
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Canonical SMILES

O=Cl(=O)(=O)F
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Molecular Formula

ClFO3, ClO3F
Record name PERCHLORYL FLUORIDE
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DSSTOX Substance ID

DTXSID60894169
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Molecular Weight

102.45 g/mol
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Physical Description

Perchloryl fluoride is a colorless, non corrosive gas with a characteristic sweet odor. Contact with the material may cause irritation to skin, eyes, and mucous membranes. It is very toxic by inhalation and skin absorption. Under prolonged exposure to fire or intense heat the containers may violently rupture and rocket., Colorless gas with a characteristic, sweet odor. [Note: Shipped as a liquefied compressed gas.]; [NIOSH], COLOURLESS GAS OR COMPRESSED LIQUEFIED GAS WITH CHARACTERISTIC ODOUR., Colorless gas with a characteristic, sweet odor., Colorless gas with a characteristic, sweet odor. [Note: Shipped as a liquefied compressed gas.]
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Boiling Point

-52 °F at 760 mmHg (NIOSH, 2023), -46.8 °C, Liquid molar volume = 0.060457 cu m/kmol (determined at normal boiling point), -46.7 °C, -52 °F
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Solubility

0.06 % (NIOSH, 2023), MISCIBLE WITH WATER, Solubility in water, g/100ml at 20 °C: 0.06, 0.06%
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Density

0.637 (GAS); 1.434 @ 20 °C (LIQ), Relative density (water = 1): 1.4 (liquid), 3.64(relative gas density)
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Vapor Density

3.64 (NIOSH, 2023) - Heavier than air; will sink (Relative to Air), 3.64
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Vapor Pressure

10.5 atm (NIOSH, 2023), 8943.88 mm Hg @ 25 °C, 10.5 atm
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Color/Form

COLORLESS GAS, Colorless gas [Note: Shipped as a liquefied compressed gas].

CAS No.

7616-94-6
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Melting Point

-234 °F (NIOSH, 2023), -146 °C, Heat of Fusion at Melting Point = 3.834E+6 Joules/kmol, -147.7 °C, -234 °F
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Description The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/
Explanation The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations.

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